Cas no 1805090-91-8 (Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1805090-91-8
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875819
• Update Time: 2025-06-13

Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)6-5(8(10)11)7(14)4(2-12)3-13-6/h3,8H,1H3,(H,13,14)
• InChI Key： PYEBJUDJEHSXDC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C#N)=CNC=1C(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 0.8
• Topological Polar Surface Area: 79.2

Additional information on Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805090-91-8): An Overview

Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805090-91-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a cyano group, a difluoromethyl moiety, and a hydroxyl group, which collectively contribute to its distinct properties and biological activities.

The chemical structure of Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is characterized by a pyridine ring with specific functional groups attached at different positions. The presence of the cyano group at the 5-position imparts significant electronic effects, while the difluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the molecule. The hydroxyl group at the 4-position adds polarity and potential for hydrogen bonding, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and asthma.

In addition to its anti-inflammatory properties, Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for further drug development.

The synthetic route for Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has been extensively studied and optimized to ensure high yields and purity. A typical synthesis involves the condensation of an appropriate pyridine derivative with a cyano-containing reagent, followed by functional group modifications to introduce the difluoromethyl and hydroxyl groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to improve the efficiency and scalability of the process.

The physicochemical properties of Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate are well-documented. It is a solid at room temperature with a melting point ranging from 120°C to 130°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

Toxicological studies on Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate have shown that it exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have demonstrated minimal cytotoxic effects, suggesting that it is well-tolerated by mammalian cells. However, further preclinical studies are necessary to fully assess its safety profile before advancing to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate in treating various diseases. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 5-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805090-91-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in healthcare.